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Compound of Interest

Compound Name: ES9-17

Cat. No.: B15602627

Get Quote

For researchers, scientists, and drug development professionals utilizing the clathrin-mediated

endocytosis inhibitor ES9-17, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility. This guide provides essential, step-by-step procedures

for the safe handling and disposal of ES9-17, aligning with established safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle ES9-17 with appropriate

personal protective equipment (PPE). This includes, but is not limited to, safety glasses,

chemical-resistant gloves, and a lab coat. All handling should be performed in a well-ventilated

area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[1][2]

Avoid contact with skin, eyes, and clothing.[1]

Summary of ES9-17 Properties
A clear understanding of the chemical properties of ES9-17 is fundamental to its safe handling

and disposal. The following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 55854-43-8

Molecular Formula C₁₀H₈BrNO₂S₂

Molecular Weight 318.21 g/mol

Appearance Solid powder

Storage (Powder) -20°C for 3 years; 4°C for 2 years

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of ES9-17 involves chemical incineration. This

method ensures the complete destruction of the compound, minimizing its potential

environmental impact.

Experimental Protocol for Disposal:

Solubilization: Dissolve or mix the ES9-17 waste with a suitable combustible solvent.

Incineration: Burn the resulting solution in a chemical incinerator equipped with an

afterburner and an exhaust air system.[1][3]

Compliance: Ensure all disposal activities are conducted in accordance with local, state, and

federal regulations.[1][3]

Contaminated materials, such as empty containers and labware, should also be disposed of as

hazardous waste according to institutional and regulatory guidelines.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ES9-17.
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Caption: Workflow for the safe disposal of ES9-17.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally conscious disposal of ES9-17, fostering a culture of safety and responsibility in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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